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Compound of Interest

4-Bromo-3,5-dimethoxybenzyl
Compound Name:
alcohol

Cat. No.: B1279184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and potential biological interactions of 4-Bromo-3,5-dimethoxybenzyl alcohol
(CAS No. 61367-62-2). The information is intended to support safe laboratory practices and
risk assessment in research and development settings.

Section 1: Chemical and Physical Properties

4-Bromo-3,5-dimethoxybenzyl alcohol is a substituted aromatic alcohol. Its physical and
chemical properties are summarized in the table below.

Property Value Reference
Molecular Formula CoH11BrOs [1]
Molecular Weight 247.09 g/mol [1]
Appearance Solid

Melting Point 96-102 °C [1]

CAS Number 61367-62-2 [2]
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Section 2: Hazard Identification and Toxicological
Data

The primary hazards associated with 4-Bromo-3,5-dimethoxybenzyl alcohol are related to its
acute toxicity and irritant properties.[2]

GHS Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

Source: ECHEMI Safety Data Sheet[2]

Quantitative Toxicological Data

Specific quantitative toxicological data (e.g., LD50, LC50) for 4-Bromo-3,5-dimethoxybenzyl
alcohol is not readily available in the searched literature.[2] The following tables provide data
for structurally related compounds to give an indication of potential toxicity. This information

should be used with caution as the toxicological properties of the target compound may differ.

Analog 1: 4-Bromobenzyl alcohol (CAS: 873-75-6)
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Data Type Value Species Reference

H315: Causes skin

irritationH319: Causes

serious eye
GHS Hazard irritationH335: May
) N/A [3]
Statements cause respiratory

irritationH412: Harmful
to aquatic life with

long lasting effects

Analog 2: 3,5-Dimethoxybenzyl alcohol (CAS: 705-76-0)

Data Type Value Species Reference

H315: Causes skin

irritationH319: Causes
GHS Hazard serious eye

N N/A [4]
Statements irritationH335: May

cause respiratory

irritation

Section 3: Ecological Information

There is no specific data available for the ecological effects of 4-Bromo-3,5-dimethoxybenzyl
alcohol.[2] General practice for brominated aromatic compounds suggests that they should not
be released into the environment as they may be harmful to aquatic life and may persist.[3]
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Parameter

Result

Toxicity to fish

No data available

Toxicity to daphnia and other aquatic

invertebrates

No data available

Toxicity to algae

No data available

Persistence and degradability

No data available

Bioaccumulative potential

No data available

Source: ECHEMI Safety Data Sheet[2]

Section 4: Experimental Protocols

Adherence to strict safety protocols is mandatory when handling 4-Bromo-3,5-

dimethoxybenzyl alcohol.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this compound to determine the

appropriate level of PPE. The following are minimum recommendations:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[2]

» Skin Protection: A lab coat, long pants, and closed-toe shoes are required.

o Hand Protection: Due to the lack of specific glove compatibility data for 4-Bromo-3,5-

dimethoxybenzyl alcohol, a conservative approach is recommended. For halogenated

aromatic hydrocarbons, butyl rubber gloves are often recommended for extended contact.

For splash protection, nitrile gloves may be used, but they should be changed immediately

upon contamination.[4]

Safe Handling and Storage

» Handling:
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o Always handle 4-Bromo-3,5-dimethoxybenzyl alcohol in a well-ventilated area,
preferably within a chemical fume hood.[2]

o Avoid generating dust.
o Prevent contact with skin, eyes, and clothing.
o Do not eat, drink, or smoke in the work area.[2]

o Wash hands thoroughly after handling.[2]

o Storage:
o Store in a tightly closed, properly labeled container.[2]
o Keep in a cool, dry, and well-ventilated place.[2]

o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, seek medical attention.[2]

e In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
lifting lower and upper eyelids occasionally. Remove contact lenses if present and easy to
do. Seek immediate medical attention.[2]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2]

Spill and Disposal Procedures

e Spill Response:

o Evacuate the area and ensure adequate ventilation.
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o Wear appropriate PPE as described in section 4.1.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.

o For large spills, contact your institution's environmental health and safety department.

» Waste Disposal:

o Dispose of 4-Bromo-3,5-dimethoxybenzyl alcohol and any contaminated materials as
hazardous waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.

o Do not allow the chemical to enter drains or waterways.[2]

Section 5: Potential Biological Interactions and
Signaling Pathways

While no specific signaling pathways have been elucidated for 4-Bromo-3,5-dimethoxybenzyl
alcohol, research on related bromophenol compounds suggests potential biological activity.
Natural bromophenols have been shown to modulate the Nrf2 signaling pathway, which is a
key regulator of the cellular antioxidant response.[5] The following diagram illustrates a
generalized Nrf2 signaling pathway that could be a potential area of investigation for this
compound.
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Caption: Hypothetical interaction with the Nrf2 signaling pathway.

Section 6: Experimental and Safety Workflow

The following diagram outlines a logical workflow for the safe handling and use of 4-Bromo-
3,5-dimethoxybenzyl alcohol in a laboratory setting.
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Caption: General laboratory safety workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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